1-Benzylpiperidin-4-amine dihydrochloride hydrate
Overview
Description
1-Benzylpiperidin-4-amine dihydrochloride hydrate is a useful research compound. Its molecular formula is C12H20N2O and its molecular weight is 208.305. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Schiff Bases Synthesis : Utilizing 1-benzylpiperidin-4-amine dihydrochloride hydrate, a series of Schiff bases (aryl E-imines) was synthesized via SiO2-H3PO4 catalyzed solvent-free condensation. This process involved microwave irradiation, resulting in yields over 85% and providing a method for characterizing imines through spectroscopic data (Mayavel et al., 2015).
Iridium-Catalyzed N-Heterocyclization : In the context of chemical synthesis, this compound was used in iridium-catalyzed N-heterocyclization of primary amines with diols to synthesize N-benzylpiperidine (Fujita et al., 2006).
Regiospecific Cleavage for Synthesis : Demonstrating its versatility in synthesis, the compound was employed in the regiospecific cleavage of 1-benzyl-3,4-epoxypiperidine, leading to trans-3-amino-1-benzylpiperidin-4-ols, a process contrasting traditional methods that produce trans-4-amino-1-benzylpiperidin-3-ols (Grishina et al., 2017).
Application in Pharmaceutical Research
Alzheimer's Disease Treatment : Research into multifunctional agents for Alzheimer's disease treatment incorporated 2-benzylpiperidin-N-benzylpyrimidin-4-amines, related to this compound, as potential therapeutics. These compounds were evaluated for anti-cholinesterase, anti-Aβ-aggregation, and anti-β-secretase activities, showing promising results as multi-targeted therapeutics (Mohamed et al., 2012).
GluN2B Receptor Ligands Development : In the development of NMDA receptor antagonists, the 4-benzylpiperidine moiety of this compound was investigated for its potential replacement with fluorinated ω-phenylalkylamino groups. This research aimed to obtain novel GluN2B ligands suitable for positron emission tomography (Thum et al., 2018).
General Chemical Research
Synthesis of Novel Derivatives : The compound has been used in the synthesis of novel derivatives, such as 4-[(4-Methylpiperazin-1-yl)methyl]Benzoic Acid Dihydrochloride, illustrating its role as a versatile building block in chemical synthesis (Xiao-qin, 2010).
Electrophilic Amination : The compound's role in electrophilic amination of amino acids has been explored, emphasizing its utility in the preparation of N-orthogonally diprotected hydrazino acids and piperazic acid derivatives, which are significant in various chemical syntheses (Hannachi et al., 2004).
Safety and Hazards
Mechanism of Action
Mode of Action
The exact mode of action of 1-Benzylpiperidin-4-amine;hydrate is currently unknown. It is likely that the compound interacts with its targets, leading to changes in cellular processes .
Biochemical Pathways
The compound may influence various pathways, depending on its targets .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Result of Action
The compound’s effects would depend on its mode of action and the biochemical pathways it affects .
Properties
IUPAC Name |
1-benzylpiperidin-4-amine;hydrate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2.H2O/c13-12-6-8-14(9-7-12)10-11-4-2-1-3-5-11;/h1-5,12H,6-10,13H2;1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYAJIXSOZFBCDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)CC2=CC=CC=C2.O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7356-90-3 |
Source
|
| Record name | 4-Ammonio-1-benzylpiperidinium dichloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((3-(4-chlorophenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2,5-dimethylphenyl)acetamide](/img/structure/B3013168.png)
![N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-(3,5-dimethylisoxazol-4-yl)propanamide](/img/structure/B3013173.png)
![2-Cyclopentylsulfanyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]acetamide](/img/structure/B3013177.png)
![3-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one](/img/structure/B3013183.png)
